Cas no 2171610-18-5 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid
• CAS No: 2171610-18-5
• MF: C₂₅H₃₀N₂O₇S
• MW: 502.579905986786
• CID: 6079882
• PubChem ID: 165537344
• Update Time: 2025-06-11

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methanesulfonylbutanamido]propanoic acid
• EN300-1521082
• 2171610-18-5

• Inchi： 1S/C25H30N2O7S/c1-3-27(14-12-23(28)29)24(30)22(13-15-35(2,32)33)26-25(31)34-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,3,12-16H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： QLNLNBLVPNZEPB-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(N(CC)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 502.17737247g/mol
• Monoisotopic Mass: 502.17737247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 139Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid

Introduction to 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic Acid (CAS No. 2171610-18-5)

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid, identified by its CAS number 2171610-18-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an N-ethyl side chain, and a methanesulfonyl moiety. Such structural features make it a valuable intermediate in the synthesis of peptide mimetics and other bioactive molecules.

The Fmoc group is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. The presence of this group in 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid suggests its potential utility in the development of peptide-based therapeutics, where precise control over amino acid sequence and modification is critical. Recent advancements in peptide chemistry have highlighted the importance of such intermediates in designing novel biologics with enhanced pharmacological properties.

The N-ethyl substituent in the molecule contributes to its overall hydrophobicity, which can influence its solubility and bioavailability. This feature is particularly relevant in drug design, where optimizing solubility is often a key challenge. Additionally, the methanesulfonyl group introduces a polar, charged moiety, which can affect the compound's interactions with biological targets. The combination of these structural elements makes 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid a versatile building block for synthetic chemists.

Recent research in medicinal chemistry has demonstrated the importance of fluorinated aromatic compounds in drug development. The fluorenylmethoxycarbonyl moiety, in particular, has been shown to enhance the stability and bioavailability of peptide drugs. A study published in the *Journal of Medicinal Chemistry* highlighted how fluorinated derivatives can improve metabolic resistance, making them attractive candidates for long-term therapeutic applications. The structural motif present in 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid aligns well with these findings, suggesting potential applications in addressing similar challenges.

In addition to its role as a peptide synthesis intermediate, this compound may find utility in other areas of biomedicine. For instance, the methanesulfonyl group can serve as a linker for conjugating biomolecules or as a pharmacophore in small-molecule drug design. The ability to modify this group allows for fine-tuning of physicochemical properties such as pKa and lipophilicity, which are critical parameters in drug-like characteristics. Current research is exploring novel ways to leverage such structural features for targeted therapy.

The synthesis of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid involves multi-step organic transformations that require precise control over reaction conditions. The use of advanced catalytic systems and green chemistry principles has been increasingly reported to improve yield and reduce environmental impact. For example, recent developments in transition-metal-catalyzed cross-coupling reactions have enabled more efficient synthesis of complex molecules like this one. Such innovations not only enhance scalability but also align with global efforts to promote sustainable chemical manufacturing.

The biological activity of this compound remains an area of active investigation. Preliminary studies suggest that derivatives of this structure may exhibit interesting pharmacological effects, particularly when incorporated into larger molecular frameworks. The combination of hydrophobic and polar interactions provided by its diverse functional groups makes it a promising candidate for further exploration. Researchers are currently screening analogs to identify optimal lead compounds for therapeutic development.

From an industrial perspective, the demand for high-quality intermediates like 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid is expected to grow as pharmaceutical companies continue to expand their pipelines for peptide-based drugs. The compound's versatility and well-documented synthetic pathways make it an attractive option for both academic research and industrial applications. As synthetic methodologies evolve, new opportunities for optimizing its production and application are likely to emerge.

In conclusion, 3-N-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-4-methanesulfonylbutanamidopropanoic acid (CAS No. 2171610-18) represents a significant advancement in pharmaceutical chemistry. Its unique structural features position it as a valuable tool for synthesizing bioactive molecules with potential therapeutic applications. Ongoing research continues to uncover new possibilities for leveraging this compound's properties, contributing to the broader goal of developing safer and more effective treatments for various diseases.